Cas no 158001-09-3 (1H-Pyrazole-4-carbonitrile,5-amino-3-methyl-1-(tetrahydro-1,1-dioxido-3-thienyl)-)
158001-09-3 structure
Product Name:1H-Pyrazole-4-carbonitrile,5-amino-3-methyl-1-(tetrahydro-1,1-dioxido-3-thienyl)-
CAS No:158001-09-3
MF:C9H12N4O2S
MW:240.282179832458
CID:1336844
Update Time:2024-08-18
1H-Pyrazole-4-carbonitrile,5-amino-3-methyl-1-(tetrahydro-1,1-dioxido-3-thienyl)- Chemical and Physical Properties
Names and Identifiers
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- 1H-Pyrazole-4-carbonitrile,5-amino-3-methyl-1-(tetrahydro-1,1-dioxido-3-thienyl)-
- 1H-Pyrazole-4-carbonitrile, 5-amino-3-methyl-1-(tetrahydro-1,1-dioxido-3-thienyl)-
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- Inchi: 1S/C9H12N4O2S/c1-6-8(4-10)9(11)13(12-6)7-2-3-16(14,15)5-7/h7H,2-3,5,11H2,1H3
- InChI Key: SNEGBZDBOLMBOM-UHFFFAOYSA-N
- SMILES: N1(C2CCS(=O)(=O)C2)C(N)=C(C#N)C(C)=N1
Computed Properties
- Exact Mass: 240.06826
Experimental Properties
- Density: 1.61±0.1 g/cm3(Predicted)
- Boiling Point: 587.5±50.0 °C(Predicted)
- PSA: 101.77
- pka: -0.10±0.19(Predicted)
1H-Pyrazole-4-carbonitrile,5-amino-3-methyl-1-(tetrahydro-1,1-dioxido-3-thienyl)- Related Literature
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David B. Cordes,Alexandra M. Z. Slawin,Stefania Righetto,Denis Jacquemin,Eli Zysman-Colman,Véronique Guerchais Dalton Trans., 2018,47, 8292-8300
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Philipp Traber,Stephan Kupfer,Stefanie Gräfe,Isabelle Baussanne,Martine Demeunynck,Jean-Marie Mouesca,Serge Gambarelli,Vincent Artero,Murielle Chavarot-Kerlidou Chem. Sci., 2018,9, 4152-4159
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Cheng Fang,Jinjian Wu,Zahra Sobhani,Md. Al Amin,Youhong Tang Anal. Methods, 2019,11, 163-170
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Lei Yang,Yuan Zeng,Haibo Wu,Chunwu Zhou,Lei Tao J. Mater. Chem. B, 2020,8, 1383-1388
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